Cas no 14016-23-0 (2,2'-(Thiene-2,5-diyl)bis(6-methyl-1,3-benzoxazole))

2,2'-(Thiene-2,5-diyl)bis(6-methyl-1,3-benzoxazole) structure
14016-23-0 structure
Product Name:2,2'-(Thiene-2,5-diyl)bis(6-methyl-1,3-benzoxazole)
CAS No:14016-23-0
MF:C20H14N2O2S
MW:346.402363300323
CID:2773912
PubChem ID:56924210
Update Time:2025-04-21

2,2'-(Thiene-2,5-diyl)bis(6-methyl-1,3-benzoxazole) Chemical and Physical Properties

Names and Identifiers

    • 14016-23-0
    • DTXSID50718805
    • SCHEMBL12304277
    • 2,2'-(Thiene-2,5-diyl)bis(6-methyl-1,3-benzoxazole)
    • Inchi: 1S/C20H14N2O2S/c1-11-3-5-13-15(9-11)23-19(21-13)17-7-8-18(25-17)20-22-14-6-4-12(2)10-16(14)24-20/h3-10H,1-2H3
    • InChI Key: UQMMPTXZEGNQBB-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1C1=NC2C=CC(C)=CC=2O1)C1=NC2C=CC(C)=CC=2O1

Computed Properties

  • Exact Mass: 346.07759887Da
  • Monoisotopic Mass: 346.07759887Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 80.3Ų
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